Cas no 88924-70-3 (Cyclohexanone, 2-(1-oxo-2,4-hexadienyl)-)

• Product name: Cyclohexanone, 2-(1-oxo-2,4-hexadienyl)-
• CAS No: 88924-70-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 1934614

Cyclohexanone, 2-(1-oxo-2,4-hexadienyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(1-oxo-2,4-hexadienyl)-
• Cyclohexanone, 2-(1-oxo-2,4-hexadien-1-yl)-

• Inchi： 1S/C12H16O2/c1-2-3-4-8-11(13)10-7-5-6-9-12(10)14/h2-4,8,10H,5-7,9H2,1H3
• InChI Key： YPZRDOQCMOHKTN-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1C(=O)C=CC=CC

Computed Properties

• Exact Mass: 192.115
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 335.4±35.0 °C(Predicted)
• pka: 10.53±0.20(Predicted)